2-[1-(3-methylphenoxy)ethyl]-1-(prop-2-en-1-yl)-1H-benzimidazole

• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 2-[1-(3-methylphenoxy)ethyl]-1-prop-2-enylbenzimidazole
• InChI: InChI=1S/C19H20N2O/c1-4-12-21-18-11-6-5-10-17(18)20-19(21)15(3)22-16-9-7-8-14(2)13-16/h4-11,13,15H,1,12H2,2-3H3
• InChI Key: UTWNHJDMKKNYKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC(C)C2=NC3=CC=CC=C3N2CC=C

Description

2-[1-(3-methylphenoxy)ethyl]-1-(prop-2-en-1-yl)-1H-benzimidazole is a complex organic compound that belongs to the benzimidazole family Benzimidazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(3-methylphenoxy)ethyl]-1-(prop-2-en-1-yl)-1H-benzimidazole typically involves multi-step organic reactions. One common method starts with the preparation of the benzimidazole core, which can be synthesized by the condensation of o-phenylenediamine with an appropriate aldehyde or carboxylic acid. The 3-methylphenoxyethyl group can be introduced through an etherification reaction, while the prop-2-en-1-yl group can be added via an alkylation reaction.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The process would also involve purification steps such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-[1-(3-methylphenoxy)ethyl]-1-(prop-2-en-1-yl)-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups, potentially leading to the formation of new derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield benzimidazole derivatives with additional oxygen-containing functional groups, while reduction could lead to more saturated compounds.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may exhibit biological activity, making it a candidate for drug development and biochemical studies.

Medicine: Benzimidazole derivatives are known for their antimicrobial, antiviral, and anticancer properties, suggesting potential therapeutic applications.

Industry: The compound could be used in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[1-(3-methylphenoxy)ethyl]-1-(prop-2-en-1-yl)-1H-benzimidazole would depend on its specific biological target. Benzimidazoles typically exert their effects by interacting with enzymes or receptors, disrupting normal cellular processes. For example, they may inhibit the function of microtubules, leading to cell cycle arrest and apoptosis in cancer cells. The exact molecular targets and pathways would require further research to elucidate.

Comparison with Similar Compounds

Similar Compounds

2-phenylbenzimidazole: A simpler benzimidazole derivative with known biological activity.

2-(4-bromophenyl)benzimidazole: A halogenated derivative with potential antimicrobial properties.

2-(1H-indol-3-yl)benzimidazole: A compound with a fused indole ring, known for its anticancer activity.

Uniqueness

2-[1-(3-methylphenoxy)ethyl]-1-(prop-2-en-1-yl)-1H-benzimidazole is unique due to its specific substituents, which may confer distinct chemical and biological properties. The presence of the 3-methylphenoxyethyl and prop-2-en-1-yl groups could enhance its solubility, stability, or interaction with biological targets compared to other benzimidazole derivatives.

This detailed overview provides a comprehensive understanding of this compound, highlighting its synthesis, reactions, applications, and unique characteristics. Further research and experimentation would be necessary to fully explore its potential in various fields.